Cas no 21549-54-2 (Androst-4-en-3-one,17-(2,2-dimethyl-1-oxopropoxy)-, (17b)-)

• Product Name: Androst-4-en-3-one,17-(2,2-dimethyl-1-oxopropoxy)-, (17b)-
• CAS No: 21549-54-2
• MF: C₂₄H₃₆O₃
• MW: 372.54084777832
• CID: 259681
• PubChem ID: 167988
• Update Time: 2025-04-19

Androst-4-en-3-one,17-(2,2-dimethyl-1-oxopropoxy)-, (17b)- Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-3-one,17-(2,2-dimethyl-1-oxopropoxy)-, (17b)-
• (17beta)-17-(2,2-Dimethyl-1-oxopropoxy)androst-4-en-3-one
• (17beta)-3-Oxoandrost-4-en-17-yl pivalate
• propanoic acid, 2,2-dimethyl-, (17beta)-3-oxoandrost-4-en-17-yl ester
• Testosterone,pivalate (6CI,8CI)
• SCHEMBL3362710
• [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 2,2-dimethylpropanoate
• 3-Oxoandrost-4-en-17-yl 2,2-dimethylpropanoate
• DTXSID00944157
• Testosterone pivalate
• 21549-54-2

• Inchi： 1S/C24H36O3/c1-22(2,3)21(26)27-20-9-8-18-17-7-6-15-14-16(25)10-12-23(15,4)19(17)11-13-24(18,20)5/h14,17-20H,6-13H2,1-5H3/t17-,18-,19-,20-,23-,24-/m0/s1
• InChI Key： KWPDLKDMQCWWIT-IGJOJHROSA-N
• SMILES： O(C(C(C)(C)C)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 372.26658
• Monoisotopic Mass: 372.266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 470.8°C at 760 mmHg
• Flash Point: 201.4°C
• Refractive Index: 1.532
• PSA: 43.37